Cas no 2092698-78-5 (2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one
• CAS No: 2092698-78-5
• MF: C₆H₈ClF₂NO
• MW: 183.583627700806
• CID: 5723219
• PubChem ID: 121200802
• Update Time: 2025-07-25

2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2092698-78-5
• 2-chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one
• AKOS026708770
• F1907-4309
• 1-Propanone, 2-chloro-1-(3,3-difluoro-1-azetidinyl)-
• 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one

• Inchi： 1S/C6H8ClF2NO/c1-4(7)5(11)10-2-6(8,9)3-10/h4H,2-3H2,1H3
• InChI Key： UXYTWFNKJUVYHY-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(C1)(F)F)=O

Computed Properties

• Exact Mass: 183.0262479g/mol
• Monoisotopic Mass: 183.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 244.0±40.0 °C(Predicted)
• pka: -6.60±0.40(Predicted)

Additional information on 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one (CAS No. 2092698-78-5)

The compound 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one (CAS No. 2092698-78-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,3-difluoroazetidine ring and chloro-propanone moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one is its role in modern medicinal chemistry. The difluoroazetidine group is known to enhance metabolic stability and bioavailability, making it a preferred scaffold in drug design. Recent studies have highlighted its utility in creating novel compounds with improved pharmacokinetic properties. This aligns with current trends in precision medicine, where researchers seek molecules that can deliver targeted effects with minimal side effects.

From a synthetic chemistry perspective, CAS No. 2092698-78-5 offers versatility. It can undergo various transformations, including nucleophilic substitutions and carbonyl reactions, enabling the creation of diverse derivatives. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid generation of compound libraries is essential. The compound’s reactivity profile has been a subject of numerous publications, reflecting its importance in organic synthesis.

In addition to pharmaceutical applications, 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one has potential uses in material science. Its fluorine-rich structure contributes to unique electronic properties, making it a candidate for advanced materials such as liquid crystals or polymers with specific thermal stability. This dual applicability in life sciences and materials research underscores its interdisciplinary significance.

Environmental and safety considerations are also critical when working with CAS No. 2092698-78-5. While not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound. Sustainable synthesis methods for 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one are an emerging focus, aligning with the global push for greener chemistry.

The commercial availability of 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one has expanded in recent years, with several specialty chemical suppliers offering it in varying purities. Pricing and scalability remain topics of interest for industrial researchers, particularly those working on large-scale applications. Custom synthesis services for derivatives of CAS No. 2092698-78-5 are also becoming more accessible, facilitating innovation across multiple sectors.

Looking ahead, the compound’s potential in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors is being explored. These cutting-edge therapeutic modalities require precise chemical tools, and 2-Chloro-1-(3,3-difluoroazetidin-1-yl)propan-1-one may play a role in their development. As research continues, we anticipate new publications and patents featuring this versatile building block.

For researchers seeking detailed spectroscopic data or synthetic protocols for CAS No. 2092698-78-5, recent journal articles and patent literature provide valuable resources. The compound’s NMR, HPLC, and mass spectrometry profiles have been well-documented, aiding in quality control and structural verification. Collaborative efforts between academia and industry are expected to further unlock the potential of this interesting molecule.